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Compound of Interest

Compound Name: Lithium nitrate

Cat. No.: B148061

For Researchers, Scientists, and Drug Development Professionals

In the landscape of high-temperature applications such as thermal energy storage and heat
transfer fluids, the choice of molten salt is critical. This guide provides an objective comparison
of two common alkali metal nitrates, lithium nitrate (LiNOs) and potassium nitrate (KNO3),
focusing on their performance in molten salt applications. The information presented is
supported by experimental data to assist researchers in making informed decisions for their
specific needs.

Core Physical and Thermal Properties: A
Quantitative Comparison

The performance of a molten salt is primarily dictated by its thermophysical properties. The
following table summarizes the key quantitative data for lithium nitrate and potassium nitrate.
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Lithium-
Containing
o . ] Solar Salt Ternary
Lithium Nitrate Potassium )
Property . . (60% NaNOs3, Mixture (e.g.,
(LiNO3) Nitrate (KNO3) )
40% KNO3) 30% LiINOs,
13% NaNOs,
57% KNO3)
. . ~220-240 °CJ[3] ~120-130 °CJ[5]
Melting Point ~255 °C[1] ~334 °C[1][2]
[4] [6]
- Stable up to
Decomposition ~400 °C Stable up to
~474 °C[7] ~550-600 °C[6]
Temperature (decomposes)[2] ~600 °CJ[3][8] ]
Density (at ~1.9 g/cm3 (at Varies with
] ] ~1.781 g/cm3[10]  ~1.865 g/cm3[10] N
melting point) 250 °C) composition
Specific Heat ~1.718 J/g°C (at
o ~1.54 J/(g-K)[7] ~1.53 J/(g-K) ~1.5 J/(g-K)[3]
Capacity (liquid) 390°C)[6]
Viscosity (at 350 Lower than Higher than ~2.95-3.26 Lower than Solar
°C) KNOs LiNOs3 mPa-s Salt
Thermal Higher than Lower than Enhanced with
. . ~0.5 W/(m-K) _
Conductivity KNOs LiNOs3 LiNOs
lonic Lower than ]
o ] o Higher than
Conductivity (at ~2.2-2.4 S/lcm[1] ~0.8-0.9 S/cm[1] LiNOs containing
] Solar Salt[1]
350°C) mixtures

Performance in Molten Salt Applications: A Head-to-

Head Analysis
Thermal Stability and Operating Temperature Range

Potassium nitrate, often a key component of "Solar Salt" (a mixture of sodium nitrate and
potassium nitrate), exhibits thermal stability up to approximately 600°C.[3][8] Lithium nitrate,
while having a lower melting point, also shows high thermal stability, with decomposition
beginning around 474°C.[7] The addition of lithium nitrate to potassium nitrate and sodium
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nitrate mixtures can significantly lower the melting point of the resulting ternary eutectic mixture
to as low as 120-130°C, while maintaining a high decomposition temperature, thus widening
the operational temperature window.[5][6][9] This is a crucial advantage in applications like
concentrated solar power (CSP) where a wider liquid range enhances efficiency.[11]

Heat Capacity and Thermal Energy Storage

The specific heat capacity of a molten salt determines its ability to store thermal energy. Both
lithium nitrate and potassium nitrate have comparable specific heat capacities in their pure
liquid states.[7] However, ternary mixtures containing lithium nitrate have been shown to
exhibit a higher specific heat capacity compared to the binary Solar Salt.[6] This translates to a
greater energy storage capacity for a given volume of salt, a significant factor in the design and
cost of thermal energy storage systems.

Viscosity and Heat Transfer

Lower viscosity is desirable for heat transfer fluids as it reduces the power required for
pumping. While data for pure molten salts can be difficult to compare at the same temperature
due to their different melting points, studies on mixtures indicate that the addition of lithium
nitrate can lead to a lower viscosity compared to binary nitrate mixtures.[6] This, combined
with the higher thermal conductivity of lithium nitrate, results in improved heat transfer
characteristics for lithium-containing molten salts.

Corrosivity

The corrosive nature of molten nitrates, particularly at high temperatures, is a critical
consideration for the longevity of containment materials such as steel alloys. The presence of
impurities can significantly increase corrosion rates.[12] While both salts can be corrosive, the
specific composition of the molten salt mixture and the operating conditions play a more
significant role than the individual nitrate ions themselves. Proper material selection and control
of impurities are essential to mitigate corrosion in any molten nitrate salt system.[13][14]

Experimental Protocols
Determination of Thermal Properties (Melting Point and
Heat Capacity) using Differential Scanning Calorimetry
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(DSC)

A common method for determining the melting point and heat capacity of molten salts is
Differential Scanning Calorimetry (DSC).[3]

Methodology:

e Sample Preparation: A small, precisely weighed sample of the nitrate salt (typically 5-10 mg)
is hermetically sealed in a crucible (e.g., aluminum or gold-plated stainless steel) to prevent
any interaction with the atmosphere. An empty, sealed crucible is used as a reference.

e Instrument Setup: The DSC instrument is calibrated using standard materials with known
melting points and enthalpies of fusion.

o Measurement: The sample and reference crucibles are placed in the DSC furnace. A
controlled temperature program is initiated, typically involving heating the sample at a
constant rate (e.g., 10°C/min) through its melting range and beyond.

o Data Analysis: The DSC instrument measures the difference in heat flow between the
sample and the reference. The melting point is determined from the onset temperature of the
endothermic melting peak. The heat capacity is calculated from the heat flow signal in the
liquid region, often using a sapphire standard for calibration.

Measurement of Viscosity using a Rotational Viscometer

The viscosity of molten salts can be measured using a high-temperature rotational viscometer.

[1]
Methodology:

o Sample Preparation: A sufficient amount of the nitrate salt is placed in a crucible and heated
in a furnace until it is completely molten and thermally stable.

 Instrument Setup: A spindle of known geometry is attached to the viscometer. The instrument
is calibrated using standard fluids with known viscosities at various temperatures.

o Measurement: The spindle is immersed into the molten salt at a controlled temperature. The
viscometer rotates the spindle at a set speed, and the torque required to overcome the
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viscous drag of the fluid is measured.

« Data Analysis: The viscosity is calculated from the measured torque, the rotational speed,
and the geometry of the spindle and crucible. Measurements are typically taken over a range
of temperatures to determine the temperature dependence of the viscosity.

Visualizing Molten Salt Eutectic Behavior

The following diagram illustrates the concept of a eutectic mixture, where the combination of
two or more components results in a lower melting point than any of the individual components.
This is a key principle in the design of low-melting-point molten salts.

Individual Components

Lithium Nitrate (LINO3) Potassium Nitrate (KNO3)
Melting Point: ~255°C Melting Point: ~334°C

LINO3-KNOs Mixture
(Eutectic Composition)

Results in

Resulting Property

Lower Melting Point

(e.g., ~125°C)

Click to download full resolution via product page

Caption: Formation of a lower melting point eutectic mixture from individual nitrate salts.

Experimental Workflow for Thermophysical Property
Analysis
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The logical flow for characterizing a novel molten salt mixture is depicted below. This process
ensures a systematic evaluation of the material's suitability for a given application.

Phase 1: Synthesis & Initial Screening Phase 2: Detailed Characterization Phase 3: Performance Evaluation

Salt Mixture Melting Point
Formulaton | | Determination (0SC) F_*-a-”-*_

Click to download full resolution via product page

Caption: A typical experimental workflow for characterizing molten salt candidates.

Conclusion

Both lithium nitrate and potassium nitrate are valuable components in molten salt
formulations. Potassium nitrate is a cost-effective and thermally stable option, widely used in
binary mixtures. Lithium nitrate, while more expensive, offers significant advantages in
lowering the melting point of mixtures, widening the operating temperature range, and
improving heat transfer properties. The choice between them, or more commonly, the decision
to incorporate lithium nitrate into a potassium nitrate-based mixture, will depend on the
specific performance requirements and economic constraints of the application. For
applications demanding lower operating temperatures and enhanced thermal energy storage
density, lithium nitrate-containing mixtures present a compelling option.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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